Cas no 1547534-69-9 (4-(carboxymethoxy)cyclohexane-1-carboxylic acid)

• Product Name: 4-(carboxymethoxy)cyclohexane-1-carboxylic acid
• CAS No: 1547534-69-9
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• CID: 6444919
• PubChem ID: 84009683
• Update Time: 2025-06-11

4-(carboxymethoxy)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(carboxymethoxy)cyclohexane-1-carboxylic acid
• EN300-1627669
• 1547534-69-9

• Inchi： 1S/C9H14O5/c10-8(11)5-14-7-3-1-6(2-4-7)9(12)13/h6-7H,1-5H2,(H,10,11)(H,12,13)
• InChI Key： GBXASPWGSXQNEE-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 202.08412354g/mol
• Monoisotopic Mass: 202.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.8Ų

Additional information on 4-(carboxymethoxy)cyclohexane-1-carboxylic acid

Introduction to 4-(carboxymethoxy)cyclohexane-1-carboxylic acid (CAS No. 1547534-69-9)

4-(carboxymethoxy)cyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1547534-69-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclohexane derivatives, featuring a unique structural motif that combines both carboxylic acid and methoxy functional groups. The presence of these functional groups not only imparts distinct chemical properties but also opens up a wide array of potential applications in drug design and development.

The structure of 4-(carboxymethoxy)cyclohexane-1-carboxylic acid consists of a cyclohexane ring substituted at the 1-position with a carboxylic acid group and at the 4-position with a methoxy group. This arrangement creates a molecule with both acidic and hydrophobic characteristics, making it a versatile intermediate in organic synthesis. The compound’s solubility profile, reactivity, and stability under various conditions are critical factors that influence its utility in synthetic pathways and biological assays.

In recent years, there has been growing interest in cyclohexane derivatives due to their potential pharmacological activities. The molecular framework of 4-(carboxymethoxy)cyclohexane-1-carboxylic acid has been explored for its role in modulating biological pathways. Specifically, studies have highlighted its potential as a scaffold for developing novel therapeutic agents targeting neurological disorders, inflammation, and metabolic diseases. The dual functionality provided by the carboxylic acid and methoxy groups allows for further derivatization, enabling researchers to fine-tune the properties of the compound for specific applications.

One of the most compelling aspects of 4-(carboxymethoxy)cyclohexane-1-carboxylic acid is its role in drug discovery and development. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity for biological targets. For instance, modifications to the cyclohexane ring have been shown to influence receptor interactions, leading to improved pharmacokinetic profiles. Additionally, the compound’s ability to participate in hydrogen bonding and other non-covalent interactions makes it an attractive candidate for structure-based drug design.

The synthesis of 4-(carboxymethoxy)cyclohexane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include functional group transformations such as hydroxylation, esterification, and oxidation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies and clinical trials. The availability of high-purity samples is crucial for ensuring the reliability of experimental results in both academic research and industrial applications.

Recent studies have also explored the biological activity of 4-(carboxymethoxy)cyclohexane-1-carboxylic acid. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes implicated in disease pathogenesis. For example, preliminary findings suggest that derivatives of this compound may exhibit anti-inflammatory effects by modulating cytokine production and signaling pathways. Furthermore, its structural similarity to known bioactive molecules has prompted investigations into its potential therapeutic efficacy in animal models.

The pharmaceutical industry has taken note of these findings, leading to increased investment in exploring 4-(carboxymethoxy)cyclohexane-1-carboxylic acid as a lead compound or intermediate for new drug candidates. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize synthetic routes and evaluate biological activity in preclinical models. These endeavors hold promise for the development of novel treatments targeting a range of diseases.

From a chemical perspective, the analytical characterization of 4-(carboxymethoxy)cyclohexane-1-carboxylic acid is essential for understanding its behavior in various environments. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and purity. These analytical methods are critical for ensuring consistency across different batches and for guiding further chemical modifications.

The future prospects for 4-(carboxymethoxy)cyclohexane-1-carboxylic acid appear promising as ongoing research continues to uncover new applications and refine synthetic strategies. Its unique structural features make it a valuable building block for designing complex molecules with tailored properties. As our understanding of biological systems evolves, so too will the ways in which this compound is utilized in medicine and biotechnology.